Cas no 942007-03-6 (N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide)

N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide is a synthetic organic compound featuring a nitro-substituted aromatic ring linked to a propanamide scaffold with a methoxyphenylsulfanyl moiety. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The presence of both nitro and methoxy groups enhances its electron-withdrawing and donating properties, making it a versatile intermediate for further chemical modifications. Its sulfanyl linkage offers stability while allowing selective functionalization. The compound’s well-defined molecular architecture ensures reproducibility in synthesis, making it suitable for exploratory studies in drug development or material science. Its physicochemical properties can be tailored for specific applications, underscoring its utility in specialized chemical synthesis.

N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide structure

942007-03-6 structure

Product name:N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide

CAS No:942007-03-6

MF:C₁₇H₁₈N₂O₅S

MW:362.400223255157

CID:5502798

N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

- N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide
- Inchi： 1S/C17H18N2O5S/c1-23-13-4-6-14(7-5-13)25-10-9-17(20)18-15-8-3-12(19(21)22)11-16(15)24-2/h3-8,11H,9-10H2,1-2H3,(H,18,20)
- InChI Key： WVTKDZHCBZYRBV-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)CCSC1=CC=C(OC)C=C1

N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2819-0323-20μmol	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2819-0323-10mg	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2819-0323-15mg	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	15mg	$89.0	2023-05-16
Life Chemicals	F2819-0323-25mg	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	25mg	$109.0	2023-05-16
Life Chemicals	F2819-0323-20mg	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	20mg	$99.0	2023-05-16
Life Chemicals	F2819-0323-4mg	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2819-0323-5mg	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2819-0323-3mg	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2819-0323-40mg	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	40mg	$140.0	2023-05-16
Life Chemicals	F2819-0323-10μmol	N-(2-methoxy-4-nitrophenyl)-3-[(4-methoxyphenyl)sulfanyl]propanamide	942007-03-6	90%+	10μl	$69.0	2023-05-16

N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide Related Literature

1. Synthesis of 4-arylamino-3-(trifluoromethyl)pyridazines and pyridazino[3,4-b]quinoxalines (as by-products) from 3-aroylmethyl-2-(trifluoromethyl)quinoxalines and hydrazine hydrate†

Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
2. Why are some cyano-based ionic liquids better glucose solvents than water?†

Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
3. Spray assisted preconcentration method combined with HPLC – continuous flow hydride generation – FAAS for inorganic arsenic speciation in olive oil samples
4. Water-tolerant solid Lewis-acid sites: Baeyer–Villiger oxidation with hydrogen peroxide in the presence of gallium-based silica catalysts

Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
5. Wash-free paper diagnostics for the rapid detection of blood type antibodies†

Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide

N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide: A Comprehensive Overview

N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide (CAS No. 942007-03-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications and biological activities.

The molecular structure of N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide is composed of a methoxy group, a nitrophenyl moiety, and a sulfanyl functional group attached to a propanamide backbone. These structural elements contribute to its distinct chemical properties and biological activities, making it an intriguing candidate for further investigation.

Recent research has highlighted the potential of N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its anti-inflammatory properties. The results indicated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This finding suggests that it may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer activity. A study conducted by researchers at the National Institutes of Health (NIH) investigated the effects of N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide on various cancer cell lines. The results demonstrated that it exhibits significant cytotoxicity against breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a promising lead compound for further drug development.

In addition to its anti-inflammatory and anti-cancer properties, N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide has also shown potential as an antioxidant. A study published in the Oxidative Medicine and Cellular Longevity journal reported that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. This property could be beneficial in preventing or treating oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide has also been studied to assess its suitability for therapeutic use. Research conducted by a team at the University of California, Los Angeles (UCLA) evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that it has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

To further enhance its therapeutic potential, several derivatives of N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide have been synthesized and evaluated. These derivatives aim to optimize specific properties such as potency, selectivity, and safety. For instance, one derivative with an additional hydroxyl group showed enhanced anti-inflammatory activity while maintaining low toxicity levels.

In conclusion, N-(2-methoxy-4-nitrophenyl)-3-(4-methoxyphenyl)sulfanylpropanamide (CAS No. 942007-03-6) is a multifaceted compound with promising therapeutic applications in various fields. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory, anti-cancer, and antioxidant properties. Ongoing research continues to explore its full potential and refine its use in drug development.